2-hydroxy-2-(4-hydroxy-3-methoxy-phenyl)acetaldehyde
2-hydroxy-2-(4-hydroxy-3-methoxy-phenyl)acetaldehyde
3-Methoxy-4-hydroxyphenylglycolaldehyde, also known as 4-hydroxy-3-methoxy mandelaldehyde, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 3-Methoxy-4-hydroxyphenylglycolaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methoxy-4-hydroxyphenylglycolaldehyde participates in a number of enzymatic reactions. In particular, 3-Methoxy-4-hydroxyphenylglycolaldehyde can be biosynthesized from normetanephrine; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In addition, 3-Methoxy-4-hydroxyphenylglycolaldehyde can be biosynthesized from metanephrine; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In humans, 3-methoxy-4-hydroxyphenylglycolaldehyde is involved in the disulfiram action pathway and the tyrosine metabolism pathway. 3-Methoxy-4-hydroxyphenylglycolaldehyde is also involved in several metabolic disorders, some of which include the hawkinsinuria pathway, tyrosinemia, transient, OF the newborn pathway, dopamine beta-hydroxylase deficiency, and the tyrosinemia type I pathway. Outside of the human body, 3-methoxy-4-hydroxyphenylglycolaldehyde can be found in a number of food items such as pot marjoram, grass pea, nuts, and green vegetables. This makes 3-methoxy-4-hydroxyphenylglycolaldehyde a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
17592-23-3
VCID:
VC0101626
InChI:
InChI=1S/C9H10O4/c1-13-9-4-6(8(12)5-10)2-3-7(9)11/h2-5,8,11-12H,1H3
SMILES:
COC1=C(C=CC(=C1)C(C=O)O)O
Molecular Formula:
C9H10O4
Molecular Weight:
182.17 g/mol
2-hydroxy-2-(4-hydroxy-3-methoxy-phenyl)acetaldehyde
CAS No.: 17592-23-3
Main Products
VCID: VC0101626
Molecular Formula: C9H10O4
Molecular Weight: 182.17 g/mol
| CAS No. | 17592-23-3 |
|---|---|
| Product Name | 2-hydroxy-2-(4-hydroxy-3-methoxy-phenyl)acetaldehyde |
| Molecular Formula | C9H10O4 |
| Molecular Weight | 182.17 g/mol |
| IUPAC Name | 2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)acetaldehyde |
| Standard InChI | InChI=1S/C9H10O4/c1-13-9-4-6(8(12)5-10)2-3-7(9)11/h2-5,8,11-12H,1H3 |
| Standard InChIKey | VISAJVAPYPFKCL-UHFFFAOYSA-N |
| SMILES | COC1=C(C=CC(=C1)C(C=O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C(C=O)O)O |
| Physical Description | Solid |
| Description | 3-Methoxy-4-hydroxyphenylglycolaldehyde, also known as 4-hydroxy-3-methoxy mandelaldehyde, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 3-Methoxy-4-hydroxyphenylglycolaldehyde is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). 3-Methoxy-4-hydroxyphenylglycolaldehyde participates in a number of enzymatic reactions. In particular, 3-Methoxy-4-hydroxyphenylglycolaldehyde can be biosynthesized from normetanephrine; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In addition, 3-Methoxy-4-hydroxyphenylglycolaldehyde can be biosynthesized from metanephrine; which is catalyzed by the enzyme amine oxidase [flavin-containing] a. In humans, 3-methoxy-4-hydroxyphenylglycolaldehyde is involved in the disulfiram action pathway and the tyrosine metabolism pathway. 3-Methoxy-4-hydroxyphenylglycolaldehyde is also involved in several metabolic disorders, some of which include the hawkinsinuria pathway, tyrosinemia, transient, OF the newborn pathway, dopamine beta-hydroxylase deficiency, and the tyrosinemia type I pathway. Outside of the human body, 3-methoxy-4-hydroxyphenylglycolaldehyde can be found in a number of food items such as pot marjoram, grass pea, nuts, and green vegetables. This makes 3-methoxy-4-hydroxyphenylglycolaldehyde a potential biomarker for the consumption of these food products. |
| PubChem Compound | 440729 |
| Last Modified | Nov 11 2021 |
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